Cas no 1385694-69-8 (Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate)

• Product Name: Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate
• CAS No: 1385694-69-8
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• MDL: MFCD22423142
• CID: 1057184
• PubChem ID: 77519347
• Update Time: 2025-11-01

Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate
• Methyl 1-(2-methylphenyl)-4-oxocyclohexanecarboxylate
• SY020245
• AC4083
• Cyclohexanecarboxylic acid, 1-(2-methylphenyl)-4-oxo-, methyl ester
• AKOS027256822
• MFCD22423142
• 1385694-69-8
• Methyl 4-oxo-1-(o-tolyl)cyclohexane-1-carboxylate
• CS-0337473
• DB-352046
• A926633
• Methyl4-Oxo-1-(o-tolyl)cyclohexanecarboxylate

• MDL： MFCD22423142
• Inchi： 1S/C15H18O3/c1-11-5-3-4-6-13(11)15(14(17)18-2)9-7-12(16)8-10-15/h3-6H,7-10H2,1-2H3
• InChI Key： XAEAJHRMENAVCZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C2C=CC=CC=2C)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.54890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate

Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate (CAS No. 1385694-69-8): A Comprehensive Overview

Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate, identified by the CAS number 1385694-69-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of cyclohexanecarboxylates, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of an ester group and a substituted aromatic ring makes this molecule particularly intriguing for further investigation.

The structural framework of Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate consists of a cyclohexane ring substituted at the 1-position with an o-tolyl group (methylphenyl) and at the 4-position with a carbonyl group linked to a methyl ester. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The o-tolyl moiety, in particular, is known for its ability to influence electronic distribution and steric interactions, which can be leveraged in designing molecules with specific biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclohexanecarboxylates. Studies have demonstrated that these compounds can exhibit various biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The ester functionality in Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate is particularly noteworthy, as it can undergo hydrolysis to form a corresponding carboxylic acid, which may enhance its bioavailability and interaction with biological targets.

One of the most compelling aspects of Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to construct novel scaffolds that mimic natural products and bioactive peptides. The cyclohexane ring provides a rigid backbone that can be modified at multiple positions, allowing for the creation of diverse chemical libraries. This flexibility has been exploited in high-throughput screening campaigns to identify lead compounds for drug discovery.

The o-tolyl group in Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate also contributes to its potential applications in material science. The aromatic ring can participate in π-stacking interactions, which are crucial for the design of organic semiconductors and liquid crystals. These properties make this compound a candidate for developing advanced materials with tailored electronic and optical characteristics.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate. Molecular modeling studies have revealed insights into its binding mode with biological targets, providing a rational basis for designing derivatives with improved potency and selectivity. These computational approaches have been complemented by experimental investigations, which have validated many of the predicted interactions.

In the context of drug development, Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate has been investigated as a precursor for synthesizing novel therapeutic agents. Its structural features suggest potential applications in treating neurological disorders, where precise modulation of molecular interactions is essential. Additionally, the compound's ability to cross the blood-brain barrier has been explored, making it an attractive candidate for central nervous system (CNS) drug delivery systems.

The synthesis of Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate has also been optimized to improve yield and scalability. Catalytic methods have been employed to streamline the process, reducing the need for harsh reagents and minimizing waste generation. These green chemistry approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The future prospects of Methyl 4-Oxo-1-(o-tolyl)cyclohexanecarboxylate are promising, with ongoing research aimed at uncovering new applications and expanding its utility in various fields. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel derivatives and formulations that address unmet medical needs.